Cas no 1804910-34-6 (3,5-Difluoro-2-(difluoromethoxy)benzylamine)

• Product Name: 3,5-Difluoro-2-(difluoromethoxy)benzylamine
• CAS No: 1804910-34-6
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 4989917
• Update Time: 2025-05-23

3,5-Difluoro-2-(difluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethoxy)benzylamine

• Inchi： 1S/C8H7F4NO/c9-5-1-4(3-13)7(6(10)2-5)14-8(11)12/h1-2,8H,3,13H2
• InChI Key： PUIPHIDGSBZKAP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CN)=C1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Additional information on 3,5-Difluoro-2-(difluoromethoxy)benzylamine

3,5-Difluoro-2-(difluoromethoxy)benzylamine: A Comprehensive Overview

3,5-Difluoro-2-(difluoromethoxy)benzylamine, also known by its CAS number 1804910-34-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzylamine, characterized by the presence of fluorine atoms and a difluoromethoxy group attached to the benzene ring. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The structure of 3,5-Difluoro-2-(difluoromethoxy)benzylamine consists of a benzene ring with three substituents: two fluorine atoms at the 3 and 5 positions, and a difluoromethoxy group (-O-CF₂-) at the 2 position. This arrangement creates a highly fluorinated aromatic system, which is known for its stability and reactivity. The presence of electron-withdrawing groups like fluorine and difluoromethoxy enhances the electrophilic substitution reactivity of the benzene ring, making it an attractive substrate for various chemical transformations.

Recent studies have highlighted the potential of fluorinated benzylamines in drug discovery and development. The incorporation of fluorine atoms into organic molecules is a common strategy in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In this context, 3,5-Difluoro-2-(difluoromethoxy)benzylamine has been explored as a building block for constructing bioactive compounds with improved therapeutic profiles.

The synthesis of 3,5-Difluoro-2-(difluoromethoxy)benzylamine typically involves multi-step reactions that include nucleophilic aromatic substitution and amine functionalization. Researchers have optimized these processes to achieve high yields and purity levels. For instance, one approach involves the reaction of 3,5-difluoro-2-difluoromethoxybenzaldehyde with ammonia or an amine source under catalytic conditions. This method ensures efficient conversion while maintaining the integrity of the sensitive functional groups.

In terms of applications, 3,5-Difluoro-2-(difluoromethoxy)benzylamine has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate for synthesizing complex molecules with potential therapeutic benefits. Its ability to undergo various coupling reactions makes it a valuable reagent in peptide synthesis and heterocyclic chemistry. Additionally, this compound has been investigated for its role in agrochemicals and advanced materials.

The unique electronic properties of fluorinated aromatic compounds have also led to their exploration in materials science. For example, derivatives of 3,5-Difluoro-2-(difluoromethoxy)benzylamine have been studied as precursors for organic semiconductors and optoelectronic materials. These applications leverage the high electron-deficiency of the aromatic ring to enhance charge transport properties in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In recent years, there has been growing interest in understanding the environmental fate and toxicity of fluorinated compounds like 3,5-Difluoro-2-(difluoromethoxy)benzylamine. As part of regulatory compliance efforts, researchers have conducted studies to assess their biodegradation potential and ecotoxicological effects. These investigations are crucial for ensuring that the use of such compounds aligns with sustainability goals and minimizes their impact on ecosystems.

The future outlook for 3,5-Difluoro-2-(difluoromethoxy)benzylamine appears promising given its versatility and adaptability across diverse chemical platforms. Ongoing research is focused on expanding its synthetic utility through novel reaction pathways and exploring new application areas that capitalize on its unique properties. As advancements continue to unfold, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.